Cas no 1261565-33-6 (6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261565-33-6
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4791720
• Update Time: 2025-10-30

6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-12-11(5-4-10(7-19)18-12)8-2-1-3-9(6-8)13(15,16)17/h1-7H
• InChI Key： XJXOQVKFKONONZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=O)N=1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde

Research Briefing on 6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261565-33-6) in Chemical Biology and Pharmaceutical Applications

The compound 6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261565-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications. As a key intermediate in medicinal chemistry, this compound's unique structural features, including the trifluoromethylphenyl and picolinaldehyde moieties, make it a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

Recent studies highlight its role as a precursor in the synthesis of novel kinase inhibitors, with demonstrated efficacy in preclinical models of inflammatory diseases and oncology. A 2023 study published in the Journal of Medicinal Chemistry reported its use in developing selective JAK3 inhibitors, showing nanomolar potency and improved metabolic stability compared to earlier analogs. The trifluoromethyl group's electron-withdrawing properties were found to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic profiles.

Advanced synthetic methodologies have been developed to optimize the production of 6-Chloro-5-(3-(trifluoromethyl)phenyl)picolinaldehyde. A recent breakthrough in Organic Process Research & Development (2024) described a continuous-flow synthesis approach that improved yield to 78% while reducing hazardous waste generation by 40%. This green chemistry advancement addresses previous scalability challenges and supports its potential for industrial-scale pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies have revealed that modifications at the aldehyde functionality significantly impact biological activity. Research in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that condensation products with various hydrazine derivatives show potent activity against resistant bacterial strains, with MIC values ranging from 0.5-2 μg/mL against MRSA. These findings suggest potential applications in addressing antibiotic resistance.

Emerging applications in targeted protein degradation have been reported, where derivatives of this compound serve as E3 ligase-recruiting moieties in PROTAC design. A Nature Chemical Biology publication (2024) detailed its incorporation into bifunctional molecules that successfully degraded previously "undruggable" oncology targets, with DC50 values below 100 nM in cellular assays.

Ongoing clinical translation efforts focus on its derivatives for treating autoimmune disorders, with two candidate compounds currently in Phase I trials. Safety profiling indicates favorable toxicological parameters, though further metabolic studies are warranted to assess potential CYP450 interactions. The compound's versatility continues to inspire novel research directions across multiple therapeutic areas.